Cas no 73075-46-4 (5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride)

• Product Name: 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride
• CAS No: 73075-46-4
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• CID: 2859096
• PubChem ID: 12595098
• Update Time: 2025-10-29

5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride
• YCA07546
• 5,6-dichloro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• SCHEMBL11359434
• Z1262327499
• AKOS008120402
• 991-754-8
• EN300-64757
• 5,6-dichloro-1,2,3,4-tetrahydroisoquinolinehydrochloride
• 73075-46-4
• DB-427113
• CS-0253608

• Inchi： 1S/C9H9Cl2N.ClH/c10-8-2-1-6-5-12-4-3-7(6)9(8)11;/h1-2,12H,3-5H2;1H
• InChI Key： JQLINOZZBISOJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2CNCCC=21)Cl.Cl

Computed Properties

• Exact Mass: 236.987882Da
• Monoisotopic Mass: 236.987882Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride

Recent Advances in the Study of 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride (CAS: 73075-46-4)

The compound 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride (CAS: 73075-46-4) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the importance of 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tetrahydroisoquinoline core and dichloro substitution, make it a versatile scaffold for designing novel therapeutic agents. Researchers have explored its role in modulating neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and depression.

One of the most notable advancements in this area is the development of efficient synthetic routes for 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that minimizes the use of hazardous reagents and reduces environmental impact. This breakthrough has significant implications for the large-scale production of this compound and its derivatives.

In terms of pharmacological activity, 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride has shown promising results in preclinical studies. It exhibits high affinity for specific receptor subtypes, including dopamine and serotonin receptors, which are critical targets for treating mood disorders and neurodegenerative diseases. Additionally, its pharmacokinetic properties, such as good bioavailability and metabolic stability, make it an attractive candidate for further drug development.

Another area of interest is the compound's potential as an anticancer agent. Recent in vitro and in vivo studies have revealed that derivatives of 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings open new avenues for exploring its use in oncology, particularly in combination therapies with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to clinical applications.

In conclusion, 5,6-Dichloro-1,2,3,4-tetrahydroisoquinoline Hydrochloride (CAS: 73075-46-4) represents a valuable tool in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future innovations in drug discovery and development.